Crystal structure of (RBzPy)n[Ni(4-pedt)2] salts engineering by pyridine ring arrangements

CrystEngComm Pub Date: 2009-07-31 DOI: 10.1039/B906594F

Abstract

Two new salts (p-NO2BzPy)2 [Ni(4-pedt)2] and p-BrBzPy [Ni(4-pedt)2] [BzPy=benzylpyridinium, 4-pedt = 1-(pyridine-4-yl)- ethylene-1,2-dithiolate] were prepared and characterized by X-ray diffraction and magnetic measurements. The paramagnetic salt p-BrBzPy [Ni(4-pedt)2] displays strong pair antiferromagnetic interactions.

Graphical abstract: Crystal structure of (RBzPy)n[Ni(4-pedt)2] salts engineering by pyridine ring arrangements
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